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Compound of Interest

Compound Name: BDP 581/591 NHS ester

Cat. No.: B1192282

Get Quote

Advanced Fluorophore for Bioconjugation and
Ratiometric ROS Sensing
Executive Summary
BDP 581/591 NHS ester is a high-performance, amine-reactive fluorescent probe derived from

the boron-dipyrromethene (BODIPY) core.[1][2] Unlike conventional stable fluorophores (e.g.,

Rhodamine or Cyanine dyes), BDP 581/591 possesses a unique dual functionality:

High-Fidelity Labeling: It conjugates efficiently to primary amines (lysine residues, N-termini)

on proteins, peptides, and modified oligonucleotides.

Ratiometric ROS Sensing: The fluorophore core contains a polyunsaturated butadienyl linker

that is susceptible to oxidation by Reactive Oxygen Species (ROS). Upon oxidation, the

fluorescence emission shifts from red (~594 nm) to green (~520 nm), allowing for ratiometric

quantification of oxidative stress at the molecular level.

This guide details the physicochemical properties, reaction mechanisms, and validated

protocols for utilizing BDP 581/591 NHS ester in high-stakes research environments.
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Part 1: Technical Specifications & Physicochemical
Properties[1]
BDP 581/591 is hydrophobic and exhibits high quantum yield, sharp emission peaks, and a

relatively long fluorescence lifetime, making it suitable for Fluorescence Polarization (FP)

assays.[3][4]

Table 1: Physicochemical Data
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Part 2: Mechanisms of Action
2.1 Conjugation Chemistry (NHS Ester)
The N-hydroxysuccinimide (NHS) ester moiety targets primary amines (

) on biomolecules.[5] The reaction proceeds via nucleophilic attack, displacing the NHS group
and forming a stable amide bond. This reaction is pH-sensitive; optimal efficiency is achieved
between pH 8.3 and 8.5.

2.2 Ratiometric Oxidation Mechanism
The defining feature of BDP 581/591 is its butadienyl linker. In its native (reduced) state,

conjugation extends the

-electron system, resulting in red fluorescence. ROS-mediated oxidation cleaves this
conjugation, isolating the core BODIPY structure, which fluoresces green.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lumiprobe.com/t/fluorophores/bdp-581-591
https://www.abpbio.com/product/bodipy-581-591/
https://www.benchchem.com/product/b1192282?utm_src=pdf-body-href
https://www.lumiprobe.com/p/bdp-581-591-nhs-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Dual mechanism of BDP 581/591. Left: Formation of the amide bond.[2] Right: ROS-

induced spectral shift from red to green.

Part 3: Validated Experimental Protocol
Objective: Label a target protein (IgG antibody or BSA) with BDP 581/591 NHS ester and

purify the conjugate.

3.1 Reagents and Equipment
BDP 581/591 NHS Ester: Store at -20°C, desiccated, dark.

Protein: 1–10 mg/mL in amine-free buffer (PBS or Borate). Note: Remove Tris or Glycine via

dialysis.

Conjugation Buffer: 0.1 M Sodium Bicarbonate (

), pH 8.3.

Solvent: Anhydrous DMSO or DMF.

Purification Column: Sephadex G-25 or equivalent desalting column.

3.2 Step-by-Step Workflow
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Step 1: Protein Preparation Ensure the protein is in a buffer free of primary amines. If the

protein is in Tris/Glycine, dialyze against PBS (pH 7.4) or use a spin desalting column. Adjust

concentration to ~2–5 mg/mL.

Why: Tris and Glycine act as competitive substrates for the NHS ester, drastically reducing

labeling efficiency.

Step 2: Dye Solubilization Dissolve BDP 581/591 NHS ester in anhydrous DMSO to a

concentration of 10 mg/mL.

Critical: Prepare this immediately before use. NHS esters hydrolyze rapidly in the presence

of moisture.

Step 3: Conjugation Reaction Add 10% (v/v) of 1 M Sodium Bicarbonate (pH 8.5) to the protein

solution to raise the pH to optimal reaction conditions. Calculate the molar excess of dye. For

antibodies (IgG), start with a 10–15x molar excess of dye.

Formula:

Add the dye solution to the protein dropwise while stirring. Incubate for 1 hour at Room
Temperature (RT) or overnight at 4°C in the dark.

Step 4: Purification Separate the labeled protein from free dye using a Sephadex G-25 column

or spin column equilibrated with PBS. The BDP-protein conjugate will elute first (high MW

band), while free dye will remain in the column.

Step 5: Degree of Labeling (DOL) Validation Measure absorbance at 280 nm (

) and 585 nm (

). Calculate DOL using the correction factor (CF = 0.04 for BDP 581/591):

Target DOL: 2–5 dyes per protein molecule for IgG.
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Figure 2: Decision logic for BDP 581/591 conjugation workflow.

Part 4: Applications & Data Interpretation[2][7]
4.1 Fluorescence Polarization (FP) Assays
Due to its relatively long fluorescence lifetime (~5.4 ns) and high molecular weight when

conjugated, BDP 581/591 is an excellent tracer for FP assays. It is used to measure ligand-

receptor binding where the rotation of the small ligand (labeled) slows down upon binding to a

large receptor, increasing polarization.

4.2 ROS and Lipid Peroxidation Sensing
While the C11-BODIPY 581/591 (fatty acid) is the standard for membrane lipid peroxidation,

the NHS ester allows researchers to probe oxidative damage on specific proteins.

Interpretation:

High Red / Low Green: Intact protein, low oxidative stress.

Decreasing Red / Increasing Green: Protein environment is experiencing ROS attack

(specifically peroxyl radicals).

Note: This requires ratiometric imaging (confocal or flow cytometry) using 561 nm

excitation (Red emission) and 488 nm excitation (Green emission).
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Part 5: Troubleshooting & Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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